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Compound of Interest

Compound Name: FR121196

Cat. No.: B1674003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FR121196, chemically identified as N-(4-acetyl-1-piperazinyl)-4-fluorobenzenesulfonamide, is a

novel cognitive-enhancing agent that has demonstrated efficacy in preclinical models of

memory impairment. These application notes provide a comprehensive overview of the

reported dosages, relevant experimental protocols, and a proposed mechanism of action for

FR121196 in the context of cognitive research. The information is intended to guide

researchers in designing and conducting in vivo studies to evaluate the procognitive effects of

this compound.

Data Presentation: FR121196 Dosage for Cognitive
Studies
The following table summarizes the quantitative data from a key study investigating the effects

of FR121196 on cognitive function in rats.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1674003?utm_src=pdf-interest
https://www.benchchem.com/product/b1674003?utm_src=pdf-body
https://www.benchchem.com/product/b1674003?utm_src=pdf-body
https://www.benchchem.com/product/b1674003?utm_src=pdf-body
https://www.benchchem.com/product/b1674003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal

Model

Cognitive

Task

Dosage

Range

Route of

Administratio

n

Observed

Effects
Citation

Young Rats

(with

scopolamine-

induced

amnesia)

Passive

Avoidance

0.1 - 10

mg/kg

Not explicitly

stated, likely

intraperitonea

l (i.p.) or oral

(p.o.)

Ameliorated

memory

retention

failure with a

bell-shaped

dose-

response

curve.

[1]

Aged Rats

(24-26

months old)

Passive

Avoidance

0.1 - 10

mg/kg

Not explicitly

stated, likely

i.p. or p.o.

Ameliorated

memory

retention

failure with a

bell-shaped

dose-

response

curve.

[1]

Young Rats

(with nucleus

basalis

magnocellula

ris lesions)

Passive

Avoidance

0.1 - 10

mg/kg

Not explicitly

stated, likely

i.p. or p.o.

Ameliorated

memory

retention

failure with a

bell-shaped

dose-

response

curve.

[1]

Young Rats

(with

scopolamine-

induced

memory

deficit)

Radial Arm

Maze

Not specified,

but effective

Not explicitly

stated, likely

i.p. or p.o.

Ameliorated

the

scopolamine-

induced

memory

deficit with a

bell-shaped

dose-

[1]
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response

curve.

Rats

Locomotor

Activity

(Animex)

Up to 10

mg/kg

Not explicitly

stated, likely

i.p. or p.o.

Did not

increase

locomotor

activities.

[1]

Proposed Mechanism of Action
While the precise molecular target of FR121196 has not been fully elucidated, initial research

suggests its cognitive-enhancing effects are related to the modulation of cholinergic and

dopaminergic neurotransmitter systems, which are critical for learning and memory. The bell-

shaped dose-response curve observed in studies suggests a complex interaction with its

target(s), where optimal effects are achieved within a specific concentration range.

Below is a diagram illustrating a hypothetical signaling pathway for a cognitive enhancer like

FR121196, integrating its potential influence on both cholinergic and dopaminergic pathways to

improve cognitive function.
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Phase 1: Preparation

Phase 2: Treatment and Behavioral Testing

Phase 3: Data Analysis and Interpretation

Phase 4: Follow-up (Optional)

Animal Acclimatization

Handling and Habituation

Baseline Cognitive Assessment (Optional)

Group Assignment (Vehicle, FR121196 Doses)

Drug Administration

Cognitive Task (e.g., Passive Avoidance, Radial Arm Maze)

Data Collection and Scoring

Statistical Analysis

Interpretation of Results

Neurochemical Analysis

Histological Examination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]
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Cognitive Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674003#fr121196-dosage-for-cognitive-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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